2-[3-Oxo-2-[5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypent-2-enyl]cyclopentyl]acetic acid

• IUPAC Name: 2-[3-oxo-2-[5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypent-2-enyl]cyclopentyl]acetic acid
• InChI: InChI=1S/C18H28O9/c19-9-13-15(23)16(24)17(25)18(27-13)26-7-3-1-2-4-11-10(8-14(21)22)5-6-12(11)20/h1-2,10-11,13,15-19,23-25H,3-9H2,(H,21,22)
• InChI Key: JFDNMLUPLXZXGV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C(C1CC(=O)O)CC=CCCOC2C(C(C(C(O2)CO)O)O)O
• Molecular Formula: C18H28O9
• Molecular Weight: 388.4 g/mol

Description

{2-[5-(hexopyranosyloxy)pent-2-en-1-yl]-3-oxocyclopentyl}acetic acid is an O-acyl carbohydrate.

Scientific Research Applications

Synthesis and Derivatives

• Synthesis Pathways : The synthesis of 12-Oxophytodienoic acid, an important plant metabolite derived from linolenic acid, involves the use of 2-[3-Oxo-2-[5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypent-2-enyl]cyclopentyl]acetic acid as a key intermediate. This process includes various chemical reactions such as lodolactonisation and tributyltin hydride reduction (Crombie & Mistry, 1991).

• Thiazolidin-4-ones Derivatives : The compound is used in the synthesis of Thiazolidin-4-ones, which have potential antibacterial applications. The reaction pathway includes condensation and cyclo-condensation, leading to the formation of compounds that are screened for antibacterial activity (Čačić et al., 2009).

• Antineoplastic Activity : Compounds derived from 2-[3-Oxo-2-[5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypent-2-enyl]cyclopentyl]acetic acid have been studied for their antineoplastic activities. These studies involve the synthesis of pyrano[3,2-c]chromene derivatives and their evaluation against human tumor cell lines (Gašparová et al., 2013).

Computational and Biological Studies

• Computational Study in Diabetes Management : A computational study identified the compound as a potential target in diabetes management. Molecular docking and dynamics simulation were used to predict its interaction with proteins relevant to diabetes (Muthusamy & Krishnasamy, 2016).

• Antimicrobial Activities : The compound's derivatives, such as Schiff's bases and hydrazides, have been synthesized and screened for their antimicrobial activities, showing potential in combating bacterial infections (Čačić et al., 2006).

• Maillard Reaction Products : The compound plays a role in the Maillard reaction, contributing to the formation of specific reaction products in food chemistry. This is significant in understanding flavor and color development in foods (Jiang et al., 2009).